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Compound of Interest

Compound Name: Octabenzone

Cat. No.: B1677096

Octabenzone, a benzophenone-class ultraviolet (UV) absorber, is a crucial compound in
protecting various materials from light-induced degradation. This technical guide provides an
in-depth look at its chemical and physical properties, alongside a detailed methodology for its
synthesis. The information is tailored for researchers, scientists, and professionals in drug and
material development.

Core Molecular and Physical Properties

Octabenzone, scientifically known as (2-hydroxy-4-octoxyphenyl)-phenylmethanone,
possesses a distinct molecular structure that enables it to absorb UV radiation, particularly in
the 240-340 nm wavelength range.[1] Its fundamental properties are summarized below.

Table 1: Physicochemical Properties of Octabenzone
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Property Value Reference

Molecular Formula C21H2603 [2]

Molecular Weight 326.4 g/mol [2]
2-hydroxy-4-octoxyphenyl)-

IUPAC Name (2-hy Y ypheny) [2]
phenylmethanone

CAS Number 1843-05-6 [2]
Light yellow to colorless

Appearance ] [11[3]
solid/crystals

Melting Point 45-49 °C [2][3]

Boiling Point >300 °C (decomposes) [2]
In water, <0.001 mg/L at 20 °C.

. Freely soluble in benzene, n-

Solubility ] [1112]
hexane, and acetone; slightly
soluble in ethanol.

Density 1160 kg/m 3 at 20 °C [2]

Synthesis of Octabenzone: Experimental Protocol

The synthesis of octabenzone typically involves the reaction of 2,4-dihydroxybenzophenone

with an octylating agent. Several methods have been reported, with variations in catalysts,

solvents, and reaction conditions.[4] A common laboratory-scale synthesis protocol is detailed

below.

Objective: To synthesize Octabenzone (UV-531) via etherification of 2,4-

dihydroxybenzophenone.

Materials:

e 2,4-dihydroxybenzophenone

e n-Octyl chloride (or n-octyl bromide)
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Potassium carbonate (or another suitable base)
Potassium iodide (catalyst)

1-Methylpyrrolidone (or another high-boiling point solvent like cyclohexanone or diethylene
glycol)

Ethanol (for recrystallization)

Water

Procedure:

Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, thermometer, and
reflux condenser, add 2,4-dihydroxybenzophenone, carbonic acid dioctyl ester, and a
suitable solvent.[5]

Reagent Addition: Introduce a base such as potassium carbonate and a catalytic amount of
potassium iodide. Then, add n-octyl chloride to the mixture.[4]

Reaction Conditions: Heat the mixture to a specific temperature (e.g., 150 °C) and maintain it
for a set duration (e.g., 2 hours), often under reflux.[4][5] The progress of the reaction can be
monitored by techniques such as thin-layer chromatography.

Work-up: After the reaction is complete, cool the mixture to approximately 40-60 °C.[5] Wash
the organic phase with water to remove inorganic salts and unreacted starting materials.[5]
The organic solvent is then removed under reduced pressure.[5]

Purification: The crude product is purified by recrystallization from a solvent like ethanol to
yield white crystalline powder of Octabenzone.[5]

Diagram 1: Synthesis Workflow of Octabenzone
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Caption: A simplified workflow for the synthesis of Octabenzone.
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Applications and Mechanism of Action

Octabenzone is extensively used as a UV stabilizer in a wide array of polymers, including
polyethylene, polypropylene, and polyvinylchloride, to prevent photodegradation, which can
lead to discoloration and loss of physical properties.[1][3] It is also utilized in cosmetics and
coatings for its UV-absorbing capabilities.[2] The mechanism of action involves the absorption
of harmful UV radiation and its dissipation as thermal energy, thereby protecting the material
from the damaging effects of sunlight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Octabenzone CAS#: 1843-05-6 [m.chemicalbook.com]

e 2. Octabenzone | C21H2603 | CID 15797 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. Octabenzone - Wikipedia [en.wikipedia.org]

e 4. Octabenzone synthesis - chemicalbook [chemicalbook.com]

o 5. CN105646173A - Ultraviolet ray absorber UV-531 synthesis process - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Octabenzone: A Technical Overview of its Properties
and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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